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Compound of Interest

Compound Name: Chromium;oxotin

Cat. No.: B15468948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Chromium Trioxide (CrO₃), also known as Chromium(VI) Oxide or Chromic Anhydride.

Adherence to these procedures is critical to ensure laboratory safety and proper disposal.

Chromium trioxide is a dark purplish-red to brown crystalline solid.[1] It is a powerful oxidizing

agent and is highly corrosive and toxic.[2][3] It is a confirmed human carcinogen, and exposure

can cause severe skin burns, eye damage, allergic reactions, and respiratory irritation.[2][3][4]

[5] Fatalities have been reported from skin contact or inhalation.[2][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against the hazards of Chromium

Trioxide. The following table summarizes the required PPE for handling this substance.
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PPE Category Item Specifications and Use

Respiratory Protection NIOSH-approved respirator

A full-facepiece respirator with

cartridges specifically rated for

chromic acid is recommended

to prevent inhalation of dust or

mists.[1]

Eye and Face Protection
Chemical safety goggles and

face shield

Goggles should provide a

complete seal around the

eyes. A face shield must be

worn in conjunction with

goggles to protect against

splashes.[4][6]

Hand Protection Acid-resistant gloves

Butyl rubber, Nitrile, or

Polyvinyl Chloride (PVC)

gloves are recommended.[4][7]

Gloves must be inspected for

integrity before each use and

disposed of after handling or if

contaminated.[6]

Body Protection
Acid-resistant clothing and

footwear

A lab coat or apron made of

acid-resistant material is

required.[4] Closed-toe shoes

are mandatory. For larger

quantities or spill response, a

full chemical-resistant suit may

be necessary.[8]

Emergency Equipment
Eyewash station and safety

shower

Must be readily accessible in

the immediate work area

where Chromium Trioxide is

handled.[4]

Operational Plan: Handling and Storage
Engineering Controls:
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Fume Hood: All work with Chromium Trioxide must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[9]

Ventilation: Ensure adequate ventilation in storage and handling areas.[5][10]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a

specific area within the fume hood for the procedure.

Weighing and Transfer: Handle as a solid to avoid creating dust. If a solution is required,

slowly add the solid to the liquid while stirring. Never add liquid to the solid.

Compatibility: Keep away from combustible materials, organic solvents, alcohols, and other

reducing agents as it is a strong oxidizer and can cause fire or explosion.[2][4][5]

Hygiene: Do not eat, drink, or smoke in areas where Chromium Trioxide is handled.[4] Wash

hands thoroughly after handling, even if gloves were worn.[5][10] Contaminated clothing

should be removed immediately and laundered separately before reuse.[7][10][11]

Storage:

Store in a cool, dry, well-ventilated area in a tightly closed, non-metallic container.[5][10][12]

Store away from incompatible materials.[5] Do not store on wooden shelves.[4]

Disposal Plan
Chromium trioxide waste is considered hazardous and must be disposed of according to

institutional and regulatory guidelines.[4][13]

Spill Response:

Evacuate: Immediately evacuate the area of all non-essential personnel.[4]

Containment: For small spills, cover with an inert absorbent material like sand, dry lime, or

soda ash.[4] Do not use combustible materials like paper towels for cleanup.
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Collection: Carefully sweep or scoop the contained material into a designated, labeled

hazardous waste container.[4][10]

Decontamination: Clean the spill area with a suitable decontamination solution.

Waste Disposal:

Collection: All waste materials, including contaminated PPE and cleaning materials, must be

collected in a clearly labeled, sealed, and non-metallic container for hazardous waste.[9][12]

Treatment: In some cases, hexavalent chromium (Cr(VI)) waste may be treated to reduce it

to the less toxic trivalent chromium (Cr(III)).[12][14] This process typically involves the use of

a reducing agent like sodium bisulfite or sodium metabisulfite.[7][14]

Disposal: Contact your institution's environmental health and safety (EHS) office for specific

procedures on hazardous waste disposal.[13] Do not dispose of Chromium Trioxide down

the drain.[12]

Experimental Workflow for Handling Chromium
Trioxide
The following diagram illustrates the standard workflow for safely handling Chromium Trioxide

in a laboratory setting.
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Caption: Workflow for Safe Handling of Chromium Trioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chromium Trioxide | CrO3 | CID 14915 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. assets.thermofisher.com [assets.thermofisher.com]

3. szabo-scandic.com [szabo-scandic.com]

4. nj.gov [nj.gov]

5. fishersci.com [fishersci.com]

6. pallavchemicals.com [pallavchemicals.com]

7. redox.com [redox.com]

8. bisleyinternational.com [bisleyinternational.com]

9. Chromium trioxide - Hazard and Toxicity_Chemicalbook [chemicalbook.com]

10. thermofishersci.in [thermofishersci.in]

11. lobachemie.com [lobachemie.com]

12. newcomersupply.com [newcomersupply.com]

13. quora.com [quora.com]

14. consultations.hse.gov.uk [consultations.hse.gov.uk]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Chromium Trioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15468948#personal-protective-equipment-for-
handling-chromium-oxotin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15468948?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Chromium-Trioxide
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR19661~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2017:59:50~~Chromium(VI
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-211090.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0437.pdf
https://www.fishersci.com/store/msds?partNumber=AC196610010&countryCode=US&language=en
https://pallavchemicals.com/msds/1568964887Chromium%20Trioxide.pdf
https://redox.com/wp-content/sds/2491.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Chromium-Trioxide-CW1463-USA-DG-Issued-130319.pdf
https://www.chemicalbook.com/article/chromium-trioxide-hazard-and-toxicity.htm
http://www.thermofishersci.in/msds/chromium-trioxide.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHROMIUM-TRIOXIDE-CASNO-1333-82-02821-EN.aspx
https://www.newcomersupply.com/documents/other/Chromic_Acid_Waste_Reduction_Memo.pdf
https://www.quora.com/How-do-you-dispose-of-chromium-trioxide
https://consultations.hse.gov.uk/crd-reach/afa024-01-cro3/supporting_documents/AFA02401%20Chromium%20Trioxide%20Chemical%20Safety%20Report%20Public.pdf
https://www.benchchem.com/product/b15468948#personal-protective-equipment-for-handling-chromium-oxotin
https://www.benchchem.com/product/b15468948#personal-protective-equipment-for-handling-chromium-oxotin
https://www.benchchem.com/product/b15468948#personal-protective-equipment-for-handling-chromium-oxotin
https://www.benchchem.com/product/b15468948#personal-protective-equipment-for-handling-chromium-oxotin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15468948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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